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Compound of Interest

Compound Name: 4-Bromoquinoline

Cat. No.: B050189 Get Quote

An In-depth Technical Guide to 4-Bromoquinoline: Molecular Structure, Properties, and

Synthesis

Abstract
4-Bromoquinoline is a halogenated aromatic heterocycle that serves as a crucial building

block in medicinal chemistry and organic synthesis. Its quinoline core is a privileged structure

found in numerous biologically active compounds. The presence of a bromine atom at the 4-

position provides a reactive handle for further functionalization through various cross-coupling

and substitution reactions. This document provides a detailed overview of the molecular

structure, physicochemical properties, and established experimental protocols for the synthesis

of 4-Bromoquinoline, tailored for researchers, scientists, and professionals in drug

development.

Molecular Structure and Physicochemical
Properties
4-Bromoquinoline is characterized by a bicyclic aromatic system where a benzene ring is

fused to a pyridine ring, with a bromine atom substituted at the C4 position. Its chemical

formula is C₉H₆BrN.[1][2] The key properties of 4-Bromoquinoline are summarized in the table

below.
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Table 1: Physicochemical Properties of 4-
Bromoquinoline

Property Value Reference

Molecular Formula C₉H₆BrN [1][3]

Molecular Weight 208.05 g/mol [2]

CAS Number 3964-04-3

Appearance Yellow to light brown solid [4][5]

Melting Point 29-34 °C [6]

Boiling Point 295.911 °C at 760 mmHg [3][6]

Density 1.565 g/cm³ [3][6]

Flash Point > 110 °C (> 230 °F)

Solubility

Soluble in organic solvents like

ethanol and dichloromethane;

limited solubility in water.[5]

SMILES String Brc1ccnc2ccccc12 [2]

InChI Key
SUXIPCHEUMEUSV-

UHFFFAOYSA-N
[2]

The molecular structure of 4-Bromoquinoline is depicted in the diagram below.

Caption: Molecular structure of 4-Bromoquinoline (C₉H₆BrN).

Experimental Protocols: Synthesis of 4-
Bromoquinoline
4-Bromoquinoline is typically synthesized from 4-hydroxyquinoline (also known as quinolin-4-

ol). Several methods exist, with a common and effective approach involving the use of

phosphorus tribromide (PBr₃).[7] An alternative synthesis uses hydrobromic acid.[8]
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Protocol 2.1: Synthesis from 4-Hydroxyquinoline using
PBr₃
This protocol details the synthesis of 4-bromoquinoline from quinolin-4-ol using phosphorus

tribromide in a non-protic solvent.[7]

Materials:

Quinolin-4-ol (4.00 g, 27.6 mmol)

Phosphorus tribromide (PBr₃) (7.61 g, 28.2 mmol)

Anhydrous N,N-dimethylformamide (DMF) (30 mL)

Ethyl acetate

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Ice

Procedure:

To a stirred solution of quinolin-4-ol in dry DMF, slowly add phosphorus tribromide dropwise

over 10 minutes under a nitrogen atmosphere. The mixture will form a reddish suspension.[7]

Stir the suspension for 30 minutes under nitrogen. Monitor the reaction's completion using

thin-layer chromatography (TLC).[7]

Once the starting material is consumed, quench the reaction by pouring it into ice and stir for

an additional 30 minutes.[7]

Basify the mixture to a pH of approximately 10 using a saturated sodium bicarbonate

solution.[4][7]

Extract the aqueous mixture with ethyl acetate (2 x 100 mL).[4][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b050189?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/4-bromoquinoline.htm
https://www.chemicalbook.com/synthesis/4-bromoquinoline.htm
https://www.chemicalbook.com/synthesis/4-bromoquinoline.htm
https://www.chemicalbook.com/synthesis/4-bromoquinoline.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8479369.htm
https://www.chemicalbook.com/synthesis/4-bromoquinoline.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8479369.htm
https://www.chemicalbook.com/synthesis/4-bromoquinoline.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.[4][7]

Purify the crude product by silica gel column chromatography, eluting with a gradient of

dichloromethane/methanol (0% to 10%) to yield 4-bromoquinoline as a yellow solid

(Expected yield: ~88%).[4][7]

The logical workflow for this synthesis is outlined in the diagram below.

Synthesis Workflow of 4-Bromoquinoline

Quinolin-4-ol
(Starting Material)

Add PBr₃
in dry DMF

Step 1 Stir 30 min
under N₂

Step 2 Quench with ice,
then basify (pH ~10)

Step 3 Extract with
Ethyl Acetate

Step 4 Dry, Concentrate &
Purify via Chromatography

Step 5 4-Bromoquinoline
(Final Product)

Yields

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Bromoquinoline.

Applications in Research and Drug Development
4-Bromoquinoline is a versatile intermediate in the synthesis of a wide array of functionalized

quinoline derivatives.[9] Its applications are prominent in the field of medicinal chemistry.

Pharmaceutical Intermediates: It is a key precursor for preparing compounds with potential

therapeutic value, including antimalarial and anticancer agents.[8][10] The quinoline scaffold

is central to many approved drugs, and 4-Bromoquinoline provides an accessible entry

point for novel analogue synthesis.[11]

Signaling Pathway Inhibitors: The compound is used to prepare inhibitors of bone

morphogenetic protein (BMP) signaling, a pathway crucial in cellular development and

disease.[4]

Organic Synthesis: In synthetic chemistry, it serves as a building block for more complex

molecules. For instance, it can be converted to 4-cyanoquinoline, which is another useful

synthetic intermediate.[8]
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Biological Probes: Derivatives of 4-Bromoquinoline are employed in biological research to

investigate the mechanisms of action of quinoline-based compounds and explore their

therapeutic potential.[5][10]

The following diagram illustrates a common synthetic application of 4-Bromoquinoline.

Synthetic Utility of 4-Bromoquinoline

4-Bromoquinoline
(Precursor)

Reaction:
Heat & Reflux

Reacts with

Reagents:
- Cuprous Cyanide (CuCN)

- K₂CO₃

- DMF

4-Cyanoquinoline
(Intermediate)

Yields
Further Synthesis:

- 1-(quinolin-4-yl)ethanamine
- Other Derivatives

Used for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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